Conc1ccn(CC1)C(=O)OC(C)(C)C

• IUPAC Name: tert-butyl 4-(methoxyamino)piperidine-1-carboxylate
• InChI: InChI=1S/C11H22N2O3/c1-11(2,3)16-10(14)13-7-5-9(6-8-13)12-15-4/h9,12H,5-8H2,1-4H3
• InChI Key: FMRUAWTVVALMHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NOC
• Molecular Formula: C11H22N2O3
• Molecular Weight: 230.30 g/mol
• CAS No.: 319427-79-7

Description

Conc1ccn(CC1)C(=O)OC(C)(C)C is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a heterocyclic compound that belongs to the family of pyridine derivatives. The compound is also known as 2,6-dimethyl-3-nitropyridine-1-oxide.

Scientific Research Applications

Countercurrent Separation in Natural Products Research

Countercurrent separation (CCS) techniques, including countercurrent chromatography (CCC) and centrifugal partition chromatography (CPC), are pivotal in the separation of natural products. These techniques are grounded in over six decades of theoretical and practical advancements, offering a comprehensive guide for natural products scientists. CCS is instrumental in the separation of biological molecules across a spectrum of sizes and complexities, enhancing the study of natural products chemistry, metabolomics, and proteomics involving terrestrial and marine organisms (Pauli, Pro, & Friesen, 2008).

Advances in Automated Construction Technologies

Contour Crafting (CC) represents a breakthrough in automated construction technologies, enabling the layer-by-layer fabrication of large structures with intricate internal features. CC's potential extends beyond terrestrial applications to the construction of habitats on other planets, underscoring its significance in future space exploration and colonization efforts (Khoshnevis, 2004).

Green Chemistry and Carbon Capture Utilization and Storage

The integration of Green Chemistry (GC) principles with Carbon Capture, Utilization, and Storage (CCUS) technologies is essential for addressing the challenges of carbon capture and storage. This approach aims to improve the energy and atom efficiency of processes, reduce environmental impacts, and foster innovation in CCUS applications, contributing significantly to climate change mitigation efforts (Leclaire & Heldebrant, 2018).

Enhancing Educational Outcomes in Chemistry

The implementation of case-based computerized laboratories (CCL) in chemistry education has been shown to significantly improve students' chemical understanding and graphing skills. This educational approach, integrating computerized experiments with case studies, highlights the benefits of combining visual and textual representations in enhancing students' abilities to understand and apply chemical concepts (Dori & Sasson, 2008).

Contributions to HIV Research

Research into centralized HIV-1 sequences, such as ancestral and consensus envelope genes, plays a crucial role in developing broader-spectrum vaccines. These studies validate the biological, antigenic, and immunogenic properties of such gene products, potentially leading to more effective AIDS vaccines (Kothe et al., 2006).